Cas no 2034499-38-0 (N'-(furan-2-yl)methyl-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}ethanediamide)

N'-(furan-2-yl)methyl-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}ethanediamide structure
2034499-38-0 structure
Product Name:N'-(furan-2-yl)methyl-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}ethanediamide
CAS No:2034499-38-0
MF:C17H16N2O4S
MW:344.384943008423
CID:5984835
PubChem ID:119102216
Update Time:2025-07-09

N'-(furan-2-yl)methyl-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-(furan-2-yl)methyl-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}ethanediamide
    • N1-(furan-2-ylmethyl)-N2-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)oxalamide
    • AKOS026693692
    • F6520-1934
    • 2034499-38-0
    • N'-[(furan-2-yl)methyl]-N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}ethanediamide
    • N'-(furan-2-ylmethyl)-N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]oxamide
    • Inchi: 1S/C17H16N2O4S/c20-16(17(21)19-10-13-2-1-8-23-13)18-7-5-14-3-4-15(24-14)12-6-9-22-11-12/h1-4,6,8-9,11H,5,7,10H2,(H,18,20)(H,19,21)
    • InChI Key: ZOKNGWFYKSYTCD-UHFFFAOYSA-N
    • SMILES: S1C(C2=COC=C2)=CC=C1CCNC(C(NCC1=CC=CO1)=O)=O

Computed Properties

  • Exact Mass: 344.08307817g/mol
  • Monoisotopic Mass: 344.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 113Ų

N'-(furan-2-yl)methyl-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6520-1934-2μmol
N'-[(furan-2-yl)methyl]-N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}ethanediamide
2034499-38-0
2μmol
$57.0 2023-09-08
Life Chemicals
F6520-1934-5μmol
N'-[(furan-2-yl)methyl]-N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}ethanediamide
2034499-38-0
5μmol
$63.0 2023-09-08
Life Chemicals
F6520-1934-10μmol
N'-[(furan-2-yl)methyl]-N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}ethanediamide
2034499-38-0
10μmol
$69.0 2023-09-08
Life Chemicals
F6520-1934-20μmol
N'-[(furan-2-yl)methyl]-N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}ethanediamide
2034499-38-0
20μmol
$79.0 2023-09-08
Life Chemicals
F6520-1934-1mg
N'-[(furan-2-yl)methyl]-N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}ethanediamide
2034499-38-0
1mg
$54.0 2023-09-08
Life Chemicals
F6520-1934-2mg
N'-[(furan-2-yl)methyl]-N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}ethanediamide
2034499-38-0
2mg
$59.0 2023-09-08
Life Chemicals
F6520-1934-3mg
N'-[(furan-2-yl)methyl]-N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}ethanediamide
2034499-38-0
3mg
$63.0 2023-09-08
Life Chemicals
F6520-1934-4mg
N'-[(furan-2-yl)methyl]-N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}ethanediamide
2034499-38-0
4mg
$66.0 2023-09-08
Life Chemicals
F6520-1934-5mg
N'-[(furan-2-yl)methyl]-N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}ethanediamide
2034499-38-0
5mg
$69.0 2023-09-08
Life Chemicals
F6520-1934-10mg
N'-[(furan-2-yl)methyl]-N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}ethanediamide
2034499-38-0
10mg
$79.0 2023-09-08

Additional information on N'-(furan-2-yl)methyl-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}ethanediamide

Research Briefing on N'-(furan-2-yl)methyl-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}ethanediamide (CAS: 2034499-38-0)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of N'-(furan-2-yl)methyl-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}ethanediamide (CAS: 2034499-38-0) as a promising scaffold for drug discovery. This compound, characterized by its unique furan-thiophene hybrid structure, has garnered significant attention due to its potential applications in targeting various biological pathways. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of N'-(furan-2-yl)methyl-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}ethanediamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the use of palladium-catalyzed cross-coupling reactions to construct the thiophene-furan core. The compound's structural complexity necessitates rigorous analytical validation, including NMR spectroscopy and high-resolution mass spectrometry, to ensure its integrity for subsequent biological evaluations.

In vitro studies have demonstrated that this compound exhibits notable activity against a range of molecular targets, including kinases and G-protein-coupled receptors (GPCRs). Preliminary data suggest that its mechanism of action may involve allosteric modulation, making it a candidate for further investigation in diseases where these targets are implicated, such as cancer and inflammatory disorders. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, are currently under investigation to assess its suitability for in vivo applications.

Recent collaborations between academic and industrial researchers have expanded the scope of this compound's potential applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its efficacy in inhibiting aberrant signaling pathways in glioblastoma cell lines, revealing promising IC50 values in the nanomolar range. These findings underscore the need for further preclinical studies to evaluate its safety and efficacy in animal models.

In conclusion, N'-(furan-2-yl)methyl-N-{2-5-(furan-3-yl)thiophen-2-ylethyl}ethanediamide represents a compelling case study in the intersection of chemical synthesis and biological activity. Its unique structural features and preliminary biological data position it as a molecule of interest for future drug development efforts. Continued research will be essential to fully elucidate its therapeutic potential and address any challenges related to its pharmacokinetics and toxicity profile.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.